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Compound of Interest

Compound Name: 1-Deoxy-1-formamido-D-glucitol

CAS No.: 89182-60-5

Cat. No.: B1625551

Get Quote

Part 1: Introduction & Strategic Analysis
Target Molecule Profile
1-Deoxy-1-formamido-D-glucitol (also known as N-Formylglucamine) is a polyhydroxy amide

derived from D-glucose.[1] Structurally, it consists of a sorbitol (glucitol) backbone where the C-

1 hydroxyl is replaced by a formamido group (–NH–CHO).

Formula:

Molecular Weight: 209.20 g/mol

Key Applications: Chiral surfactants, contrast agent intermediates, and hydrophilic head-

groups for non-ionic detergents.

Retrosynthetic Logic
The synthesis is best approached via a Linear 2-Stage Protocol starting from the chiral pool (D-

Glucose).
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Stage 1 (Reductive Amination): Conversion of D-Glucose to 1-Amino-1-deoxy-D-glucitol

(Glucamine). This establishes the C-N bond while retaining the stereochemistry at C2-C5.

Stage 2 (Chemoselective N-Formylation): Functionalization of the primary amine using a

mild formylating agent.

Critical Design Choice: Direct formylation of polyols is risky due to competing O-formylation.

We utilize Ethyl Formate as the formylating agent. Unlike formic acid/acetic anhydride (which

are aggressive), ethyl formate selectively reacts with the nucleophilic amine over the hydroxyls

under kinetic control, eliminating the need for complex protecting group strategies.

Part 2: Experimental Protocol
Safety & Hazard Assessment

Ethyl Formate: Highly Flammable (Flash point: -20°C). Irritant. Use in a fume hood.

Methanol: Toxic, Flammable.

Raney Nickel (if used in Stage 1): Pyrophoric when dry. Keep under water/solvent at all

times.

Reaction Pressure: Hydrogenation requires rated pressure vessels.

Stage 1: Synthesis of Glucamine Precursor
Note: If commercial 1-Amino-1-deoxy-D-glucitol (CAS: 488-43-7) is available, skip to Stage 2.

Reagents:

D-Glucose (anhydrous)[1]

Ammonia (liquid or methanolic solution)

Catalyst: Raney Nickel (active) or 5% Ru/C

Hydrogen gas (

)
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Procedure:

Dissolution: Dissolve D-Glucose (100 g) in Methanol (400 mL).

Ammonolysis: Add liquid ammonia (approx. 4-5 equivalents) to the vessel.

Hydrogenation: Charge the autoclave with Raney Nickel (10 g wet slurry). Pressurize to 50-

80 bar

.

Reaction: Heat to 80-100°C with vigorous stirring. Monitor pressure drop.

Work-up: Cool, vent

, and filter catalyst (Caution: Pyrophoric).

Isolation: Concentrate the filtrate to yield crude Glucamine. Recrystallize from

Methanol/Ethanol.

Stage 2: Selective N-Formylation (Core Protocol)
This step utilizes the Ethyl Formate Reflux Method, optimized for high chemoselectivity (

vs

).

Reagents Table:
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Component Role Eq. Notes

1-Amino-1-deoxy-D-

glucitol
Substrate 1.0 Dried thoroughly

Ethyl Formate Reagent/Solvent 5.0 - 10.0
Excess acts as

solvent

Methanol Co-solvent - Optional, for solubility

Triethylamine Base Catalyst 0.1
Accelerates kinetics

(Optional)

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, reflux condenser, and

internal temperature probe. Flush with

.

Charge: Add 1-Amino-1-deoxy-D-glucitol (18.1 g, 100 mmol) and Methanol (50 mL). Stir to

create a suspension/slurry.

Addition: Add Ethyl Formate (40 mL, ~500 mmol) in a single portion.

Expert Insight: If the glucamine is not fully soluble, the reaction will proceed as the starting

material dissolves and the product precipitates or remains in solution.

Reaction: Heat the mixture to gentle reflux (approx. 54-60°C).

Monitoring: The suspension typically clears as the amine reacts.

Duration: Reflux for 6–12 hours. Monitor via TLC (Eluent: n-Butanol/Acetic Acid/Water

2:1:1) or disappearance of the amine peak in IR.

Work-up:

Cool the mixture to room temperature.
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Concentrate under reduced pressure (Rotovap) to remove Methanol, Ethanol (byproduct),

and excess Ethyl Formate.

Result: A viscous syrup or semi-solid.

Purification:

Triturate the residue with cold Ethanol or Isopropanol to induce crystallization.

Filter the white solid.

Recrystallization: Dissolve in minimum hot Methanol and add Ethanol dropwise until

turbid. Cool to 4°C overnight.

Part 3: Visualization & Logic
Reaction Scheme & Pathway
The following diagram illustrates the transformation from Glucose to the Formamido derivative,

highlighting the selectivity node.
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Caption: Synthesis pathway showing the critical reductive amination followed by

chemoselective N-formylation using Ethyl Formate to avoid O-esterification.

Process Workflow
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Start: Glucamine Input

Reactor: Charge Glucamine + MeOH

Addition: Ethyl Formate (Excess)

Reaction: Reflux 6-12h (55-60°C)

QC Check: TLC/IR
(Amine consumed?)

No (Extend time)

Workup: Rotary Evaporation

Yes

Purification: Cryst. from MeOH/EtOH

Final Product: N-Formylglucamine

Click to download full resolution via product page

Caption: Operational workflow for the laboratory-scale synthesis of N-Formylglucamine.
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Part 4: Characterization & Validation (Self-Validating
System)
To ensure the protocol was successful, the isolated product must meet the following criteria.

This constitutes the "Self-Validating" aspect of the guide.

Spectroscopic Validation
IR Spectroscopy (ATR):

Success Indicator: Appearance of a strong Amide I band at 1650–1660 cm⁻¹.

Purity Indicator: Absence of Ester Carbonyl bands (typically 1730–1750 cm⁻¹). If ester

bands are present, O-formylation occurred (likely due to overheating or acidic impurities).

¹H NMR (D₂O or DMSO-d₆):

Diagnostic Peak: The formyl proton (–N–CHO) appears as a singlet (or split due to

rotamers) in the downfield region, typically δ 8.0 – 8.2 ppm.

Rotamers: Note that N-formyl derivatives often exist as cis/trans rotamers around the

amide bond. Do not mistake the resulting dual peaks for impurities. The ratio is often

solvent-dependent.[2]

Backbone: Multiplets for the glucitol chain at δ 3.4 – 3.8 ppm.

Physicochemical Properties[3][4]
Appearance: White crystalline solid.

Solubility: Highly soluble in Water, DMSO; sparingly soluble in Ethanol; insoluble in

Ether/Hexane.

Melting Point: Expect a sharp melting point range. While derivatives vary, pure N-acyl

glucamines typically melt between 120°C and 140°C. (Experimental verification required for

specific batch).
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Part 5: Expert Troubleshooting
Issue Probable Cause Corrective Action

Low Yield / Sticky Oil

Incomplete removal of solvent

or presence of glycerol-like

byproducts.

Triturate vigorously with dry

Ethanol or Isopropanol. Induce

crystallization by scratching the

glass or seeding.

Ester Peaks in IR
Reaction temperature too high

or presence of acid catalyst.

Ensure reaction stays at mild

reflux (Ethyl Formate BP is

54°C). Do not add mineral

acids.

Unreacted Amine

Insufficient Ethyl Formate or

water in the system

(hydrolysis).

Use anhydrous solvents. Add

fresh Ethyl Formate and

extend reflux time.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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